1-(4-(Dimethylamino)phenethyl)-3-(2-phenoxyethyl)urea
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Description
1-(4-(Dimethylamino)phenethyl)-3-(2-phenoxyethyl)urea is a useful research compound. Its molecular formula is C19H25N3O2 and its molecular weight is 327.428. The purity is usually 95%.
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Scientific Research Applications
Urease Inhibitors for Gastric and Urinary Tract Infections
"1-(4-(Dimethylamino)phenethyl)-3-(2-phenoxyethyl)urea" may have implications in the development of urease inhibitors for treating infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Intensive studies on urease inhibitors have identified hydroxamic acids, phosphoramidates, urea derivatives, quinones, and heterocyclic compounds as major classes with activity against these infections. Although only acetohydroxamic acid is clinically used, its severe side effects suggest the need for exploring alternative urease inhibitors (Kosikowska & Berlicki, 2011).
Biosensors for Urea Detection
The development of biosensors for detecting and quantifying urea concentration highlights another significant application. Urea biosensors utilize enzyme urease (Urs) as a bioreceptor element, with advancements involving various nanoparticles and conducting polymers to enhance enzyme immobilization. This technology is crucial for diagnosing diseases related to abnormal urea levels in the human body and has applications in agriculture, fishery, dairy, and food preservation (Botewad et al., 2021).
Uremic Retention Solutes Impact
Research on uremic retention solutes, including urea derivatives, provides insights into their biochemical impact on health. The study of these solutes, classified based on their physico-chemical characteristics, reveals their potential contribution to the uremic syndrome, affecting inflammatory, cardiovascular, and fibrogenic systems. Such understanding can inform treatments for chronic kidney disease and related conditions (Vanholder et al., 2018).
Organic Carbonates Synthesis
"this compound" could also find application in the synthesis of organic carbonates from alcoholysis of urea, presenting a green approach to producing important industrial compounds. This method, benefiting from favorable thermodynamics and the potential for CO2 utilization, represents a step towards environmentally friendly chemical manufacturing (Shukla & Srivastava, 2017).
Drug Design Applications
In drug design, ureas, including "this compound," play a crucial role due to their unique hydrogen-binding capabilities. Urea derivatives are incorporated into small molecules for various bioactivities, highlighting the importance of the urea moiety in medicinal chemistry. Such applications include modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules (Jagtap et al., 2017).
Properties
IUPAC Name |
1-[2-[4-(dimethylamino)phenyl]ethyl]-3-(2-phenoxyethyl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O2/c1-22(2)17-10-8-16(9-11-17)12-13-20-19(23)21-14-15-24-18-6-4-3-5-7-18/h3-11H,12-15H2,1-2H3,(H2,20,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAEWKYLZRXFVTB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCNC(=O)NCCOC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.